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Compound of Interest

Compound Name: 3-Bromo-5-fluoroaniline

Cat. No.: B180217

An In-depth Technical Guide to 3-Bromo-5-fluoroaniline (CAS: 134168-97-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-fluoroaniline is a substituted aniline derivative that serves as a crucial building
block in organic synthesis. Its unique substitution pattern, featuring both bromine and fluorine
atoms meta to the amino group, imparts specific reactivity and properties that make it a
valuable intermediate in the development of complex molecules. This guide provides a
comprehensive overview of its chemical and physical properties, synthesis, reactivity, and
applications, with a particular focus on its relevance in the pharmaceutical and agrochemical
industries. The strategic placement of the halogen atoms allows for selective functionalization,
making it a versatile synthon for creating a diverse range of compounds.[1][2]

Physicochemical Properties

3-Bromo-5-fluoroaniline is typically a liquid at room temperature, appearing colorless to
brown.[3][4] Its properties are summarized in the tables below, compiled from various sources
to provide a comparative overview.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 134168-97-1 [5][6][7]
Molecular Formula CeHsBrFN [31[5]1i6][8]
Molecular Weight 190.01 g/mol 516171181
Appearance Liquid, Brown/Yellow Liquid [3114119]
Boiling Point 245.5 °Cto 246 °C at 760 AI7E]
mmHg

Density 1.694 to 1.7 g/lcm3 [4107118]
Flash Point 102 °C to 102.3 °C [4][7][8]

Refractive Index

1.597

[8]

ble 2: | and : .

Property Value Source(s)
Exact Mass 188.958939 Da [518]
LogP 2.54 [8]
Vapor Pressure 0.0£0.5 mmHg at 25°C [8]
pKa 2.51+0.10 (Predicted) [4]
SMILES C1=C(C=C(C=C1F)Br)N [5][10]
InChiKey NGZAVSDIXFIWHJ- I7L0]
UHFFFAOYSA-N
Synthesis

The primary synthetic route to 3-Bromo-5-fluoroaniline involves the reduction of the

corresponding nitro compound, 1-bromo-3-fluoro-5-nitrobenzene. This transformation is a

standard procedure in organic chemistry, often employing metal-based reducing agents.
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Experimental Protocol: Reduction of 1-Bromo-3-fluoro-
5-nitrobenzene

A common and effective method for this synthesis is the Bechamp reduction, using iron powder
in the presence of an acid catalyst, such as ammonium chloride.[11]

Materials:

1-Bromo-3-fluoro-5-nitrobenzene (24.0 g)

Iron powder (29.0 g)

Ammonium chloride (20.0 g)

Water (50 ml)
Procedure:

o A suspension of iron powder (29.0 g) and ammonium chloride (20.0 g) in 50 ml of water is
prepared in a suitable reaction vessel equipped with a mechanical stirrer and a reflux
condenser.

e The mixture is heated to 90°C with vigorous stirring.
e 1-Bromo-3-fluoro-5-nitrobenzene (24.0 g) is added portion-wise to the heated suspension.

e The reaction is maintained at reflux, and the progress is monitored by an appropriate
technique (e.g., TLC or GC-MS).

» Upon completion, the reaction mixture is cooled, and the product is isolated by extraction
with a suitable organic solvent (e.g., ethyl acetate).

e The organic layer is washed, dried over an anhydrous salt (e.g., MgSOa), and the solvent is
removed under reduced pressure to yield 3-Bromo-5-fluoroaniline.

Below is a diagram illustrating the synthesis workflow.
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Start Materials:
1-Bromo-3-fluoro-5-nitrobenzene
Iron Powder, NH4CI, Water

1. Mix & Heat

Reaction Step:
Heat to 90°C with vigorous stirring.
Add 1-bromo-3-fluoro-5-nitrobenzene.

Work-up:
Cool mixture.
Extract with organic solvent.

Purification:
Wash and dry organic layer.
Remove solvent under reduced pressure.

4. Obtain

Final Product:
3-Bromo-5-fluoroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-5-fluoroaniline.
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Reactivity and Applications

The utility of 3-Bromo-5-fluoroaniline stems from the distinct reactivity of its functional groups.
The amino group can undergo diazotization, acylation, and alkylation, while the bromo and
fluoro substituents can participate in various cross-coupling reactions or nucleophilic aromatic
substitutions, respectively.

This compound is a key intermediate in the synthesis of a range of valuable products:

e Pharmaceuticals: It is used in the creation of novel therapeutic agents. Research has shown
its incorporation into molecules targeting multi-drug resistant bacterial infections and as
antagonists for the metabotropic glutamate subtype 5 (mGIlu5) receptor.[4]

e Agrochemicals: Similar to other bromoanilines, it serves as a precursor for herbicides,
insecticides, and fungicides.[1]

e Dye Industry: It is an intermediate in the production of various dyes.[4]

e Chemical Research: Its unique structure makes it a valuable tool for developing new
synthetic methodologies and for studying reaction mechanisms in organic chemistry.[2][4]

The logical relationship for its application in drug discovery is outlined in the diagram below.

Chemical Modification Generates

(e.g., Suzuki Coupling, Acylation)

Functionalization

3-Bromo-5-fluoroaniline
(Starting Material)

Intermediate Library Leads to Active Pharmaceutical Formulated into .
(Diverse Scaffolds) Ingredient (API) Synthesis Final Drug Product

Click to download full resolution via product page

Caption: Role of 3-Bromo-5-fluoroaniline in drug development.

Safety and Handling

3-Bromo-5-fluoroaniline is a hazardous substance and must be handled with appropriate
safety precautions in a well-ventilated area, preferably a chemical fume hood.[8][9]

Hazard Statements:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b180217?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.ketonepharma.com/the-role-of-3-bromoaniline-in-modern-organic-synthesis/
https://www.lookchem.com/404.htm
https://www.ketonepharma.com/product/3-bromoaniline/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b180217?utm_src=pdf-body-img
https://www.benchchem.com/product/b180217?utm_src=pdf-body
https://www.benchchem.com/product/b180217?utm_src=pdf-body
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e H302: Harmful if swallowed.[8][12]

e H312: Harmful in contact with skin.[8][12]

e H332: Harmful if inhaled.[8][12]

o H315: Causes skin irritation.[8][12]

e H319: Causes serious eye irritation.[8][12]

o H335: May cause respiratory irritation.[8][12]
Precautionary Measures:

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
protective laboratory clothing.[8]

o Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Wash thoroughly
after handling.[8][9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents, acids, and bases.[3][9]

o Transport: It is classified under UN Hazard Class 6.1 (Toxic liquids).[3][4][13]

In case of exposure:

Skin Contact: Immediately wash with plenty of water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[9]

Inhalation: Move the person to fresh air.[8][9]

Ingestion: Rinse mouth and seek medical attention.[8][9]

This technical guide provides a foundational understanding of 3-Bromo-5-fluoroaniline for
professionals engaged in chemical research and development. Adherence to safety protocols

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://chemical-label.com/en/ghs/print-clp/134168-97-1/3-bromo-5-fluoroaniline
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.matrixscientific.com/sds/MxMSDS_074376.pdf
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.matrixscientific.com/sds/MxMSDS_074376.pdf
https://www.lookchem.com/404.htm
https://www.fishersci.com/shop/products/3-bromo-5-fluoroaniline-95-thermo-scientific/AAH6123803
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.chemsrc.com/en/cas/134168-97-1_177175.html
https://www.echemi.com/produce/pr25030426400-3-bromo-5-fluoroaniline.html
https://www.benchchem.com/product/b180217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

is paramount when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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